Cas no 36678-05-4 (1,3-Propanediol, monoacetate)

• Product Name: 1,3-Propanediol, monoacetate
• CAS No: 36678-05-4
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD30094354
• CID: 1477913
• PubChem ID: 10909550
• Update Time: 2025-04-21

1,3-Propanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, monoacetate
• 6-Hydroxy-3-oxa-2-hexanone
• ASME2024025
• Y14698
• Acetic acid 3-hydroxypropyl ester
• 3-acetoxy-1-propanol
• SCHEMBL120215
• Acetic acid 3-hydroxy-propyl ester
• 3-hydroxypropyl Acetate
• hydroxypropyl acetate
• DOUBAFNWVFAWEC-UHFFFAOYSA-N
• Acetic acid, 3-hydroxypropyl ester
• 36678-05-4

• MDL： MFCD30094354
• Inchi： 1S/C5H10O3/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
• InChI Key： DOUBAFNWVFAWEC-UHFFFAOYSA-N
• SMILES： CC(OCCCO)=O

Computed Properties

• Exact Mass: 136.07356
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters